Cas no 956395-93-0 (1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine)

• Product Name: 1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine
• CAS No: 956395-93-0
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• MDL: MFCD02254003
• CID: 3057017
• PubChem ID: 7022256
• Update Time: 2025-06-26

1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Trifluoromethyl)benzyl)-1H-pyrazol-3-amine
• 1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine
• GNB39593
• EN300-227871
• MFCD02254003
• VS-09344
• 1-([3-(trifluoromethyl)phenyl]methyl)-1h-pyrazol-3-amine
• AKOS000304513
• STK348779
• BBL029651
• 1-(3-Trifluoromethyl-benzyl)-1H-pyrazol-3-ylamine
• 956395-93-0
• 1-[3-(trifluoromethyl)benzyl]-1H-pyrazol-3-amine
• 1-[[3-(trifluoromethyl)phenyl]methyl]pyrazol-3-amine
• 1-{[3-(TRIFLUOROMETHYL)PHENYL]METHYL}PYRAZOL-3-AMINE
• SCHEMBL19086906
• ZSNWDVOWQIDLIM-UHFFFAOYSA-N
• 1-{[3-(Trifluoromethyl)phenyl]methyl}-1H-pyrazol-3-amine

• MDL： MFCD02254003
• Inchi： 1S/C11H10F3N3/c12-11(13,14)9-3-1-2-8(6-9)7-17-5-4-10(15)16-17/h1-6H,7H2,(H2,15,16)
• InChI Key： ZSNWDVOWQIDLIM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CN1C=CC(N)=N1)(F)F

Computed Properties

• Exact Mass: 241.08268182Da
• Monoisotopic Mass: 241.08268182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine

Professional Introduction to Compound with CAS No. 956395-93-0 and Product Name: 1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine

The compound with the CAS number 956395-93-0 and the product name 1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a pyrazole core substituted with a trifluoromethyl group and an N-benzylpyrazol-3-amine moiety, imparts unique chemical and pharmacological properties that make it a promising candidate for further investigation.

One of the most striking features of this compound is the presence of a trifluoromethyl group at the 3-position of the phenyl ring. The trifluoromethyl moiety is a well-known pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. This modification has been extensively studied in drug design due to its ability to improve pharmacokinetic profiles and therapeutic efficacy. In the context of 1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine, the trifluoromethyl group likely contributes to its interactions with enzymes and receptors, potentially modulating pathways involved in inflammation, pain, and neurodegeneration.

The pyrazole core is another critical component of this compound, providing a scaffold that can be readily modified to explore different biological activities. Pyrazole derivatives have been extensively investigated for their potential as antimicrobial, anti-inflammatory, anticancer, and antiviral agents. The amine substituent at the 3-position of the pyrazole ring further expands the chemical space available for functionalization, allowing for the development of novel analogs with tailored properties. Recent studies have demonstrated that pyrazole-based compounds can interact with various biological targets, including kinases, proteases, and ion channels, making them attractive candidates for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These tools have been instrumental in designing compounds like 1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine by optimizing their structure for enhanced binding affinity and selectivity. For instance, virtual screening techniques have been used to identify potential drug candidates from large libraries of compounds based on their predicted interactions with specific proteins or enzymes. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising lead compounds.

In vitro studies have shown that derivatives of pyrazole can exhibit significant biological activity. For example, some pyrazole-based compounds have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX), lipoxygenase (LOX), and kinase enzymes. These enzymes are involved in various pathological processes, including inflammation, cancer, and pain syndromes. The presence of a trifluoromethyl group in 1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine may enhance its inhibitory activity by improving its binding affinity to these target enzymes. Additionally, the benzyl substituent at the nitrogen position could contribute to its bioavailability by increasing lipophilicity while maintaining metabolic stability.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of this molecule efficiently. These techniques allow for precise control over regioselectivity and stereoselectivity, which are crucial for achieving biologically active compounds without unwanted side products.

Biological evaluation of 1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine has revealed promising preliminary results in several disease models. In particular, studies have shown that this compound exhibits anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. The anti-inflammatory activity is attributed to its ability to interact with key signaling molecules involved in inflammation, such as nuclear factor kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs). These findings suggest that this compound could be developed into a novel therapeutic agent for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preclinical studies have indicated that 1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine may have potential applications in cancer therapy. The compound has been shown to inhibit proliferation in several cancer cell lines by inducing apoptosis or cell cycle arrest. Mechanistic studies suggest that it interacts with key regulatory proteins involved in cell growth and survival, such as cyclin-dependent kinases (CDKs) and Akt kinases. These findings highlight the compound's potential as an anticancer agent and warrant further investigation into its efficacy in vivo.

The pharmacokinetic profile of 1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine is another critical aspect that needs to be evaluated thoroughly before considering clinical translation. Studies using animal models have provided insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). The presence of a trifluoromethyl group typically enhances oral bioavailability by improving lipophilicity while minimizing metabolic degradation. However, further studies are needed to assess its stability in biological systems and its potential for drug-drug interactions.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The synthesis of complex molecules like 1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine requires expertise in organic chemistry and medicinal chemistry to optimize both structural features and biological activity. Similarly, understanding how these molecules interact with biological systems necessitates knowledge from biochemistry and cell biology fields.

In conclusion,1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine (CAS No: 956395-93-0) represents a promising lead compound with significant potential for therapeutic applications across multiple disease areas including inflammation-related disorders like rheumatoid arthritis; neurodegenerative diseases; cardiovascular diseases; metabolic syndromes; infectious diseases; cancer; etc.. Its unique structural features make it an attractive candidate for further exploration through both computational modeling; high-throughput screening; structure-based drug design approaches which will ultimately lead towards identification new generation drugs targeting complex pathological processes affecting human health worldwide.